Cas no 1889769-80-5 (N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide)

• Product Name: N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide
• CAS No: 1889769-80-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD30499874
• CID: 5172528
• PubChem ID: 115104854
• Update Time: 2025-08-04

N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolineacetamide, 1,2,3,4-tetrahydro-N,N-dimethyl-
• N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide

• MDL： MFCD30499874
• Inchi： 1S/C13H18N2O/c1-15(2)13(16)8-10-4-3-5-11-9-14-7-6-12(10)11/h3-5,14H,6-9H2,1-2H3
• InChI Key： ZEEWZZFZIJCZIL-UHFFFAOYSA-N
• SMILES： C1C2=C(C(CC(N(C)C)=O)=CC=C2)CCN1

Additional information on N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide

Research Brief on N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide (CAS: 1889769-80-5): Recent Advances and Applications

N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide (CAS: 1889769-80-5) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its structural uniqueness and potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in scientific research.

The compound belongs to the tetrahydroisoquinoline class, known for its diverse biological activities, including neuroprotective, antimicrobial, and anticancer effects. Researchers have focused on optimizing its synthesis to improve yield and purity, with recent advancements highlighting novel catalytic methods and green chemistry approaches. These developments are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological investigations have revealed that N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide exhibits significant affinity for specific neurotransmitter receptors, particularly those involved in neurodegenerative disorders. In vitro and in vivo studies demonstrate its potential as a modulator of dopaminergic and serotonergic pathways, suggesting applications in treating Parkinson's disease and depression. Additionally, its anti-inflammatory properties are being explored for conditions like rheumatoid arthritis and multiple sclerosis.

Recent preclinical trials have provided promising data on the compound's safety profile and efficacy. Toxicity studies indicate a favorable therapeutic window, with minimal adverse effects observed at effective doses. However, further research is needed to elucidate its metabolic pathways and potential drug-drug interactions. Collaborative efforts between academic and industrial researchers are underway to advance these studies toward clinical trials.

In conclusion, N,N-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetamide represents a versatile scaffold with broad therapeutic potential. Its ongoing development underscores the importance of interdisciplinary research in translating chemical discoveries into viable medical treatments. Future directions include structural optimization, targeted delivery systems, and combination therapies to enhance its clinical applicability.